Cas no 1179073-27-8 (3-{(benzyloxy)carbonyl(cyclopropyl)amino}propanoic acid)

• Product Name: 3-{(benzyloxy)carbonyl(cyclopropyl)amino}propanoic acid
• CAS No: 1179073-27-8
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 6171210
• PubChem ID: 60845916
• Update Time: 2025-06-28

3-{(benzyloxy)carbonyl(cyclopropyl)amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonyl(cyclopropyl)amino}propanoic acid
• 1179073-27-8
• 3-{[(benzyloxy)carbonyl](cyclopropyl)amino}propanoic acid
• EN300-1628914

• Inchi： 1S/C14H17NO4/c16-13(17)8-9-15(12-6-7-12)14(18)19-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,16,17)
• InChI Key： UFKNIDFGSHQYMW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CCC(=O)O)C1CC1)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 3-{(benzyloxy)carbonyl(cyclopropyl)amino}propanoic acid

3-{(Benzyloxy)carbonyl(cyclopropyl)amino}propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1179073-27-8, known as 3-{(benzyloxy)carbonyl(cyclopropyl)amino}propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyloxy group, a cyclopropyl moiety, and a propanoic acid backbone. The benzyloxy group plays a crucial role in modulating the compound's chemical properties, while the cyclopropyl group introduces strain and reactivity that make this molecule particularly interesting for synthetic applications.

Recent studies have highlighted the potential of 3-{(benzyloxy)carbonyl(cyclopropyl)amino}propanoic acid in drug discovery. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and analgesic properties. The cyclopropyl group has been shown to enhance the molecule's stability and bioavailability, making it a promising candidate for further pharmacological investigation.

The synthesis of this compound involves a multi-step process that begins with the preparation of the benzyloxycarbonyl (Cbz) protecting group. This group is then coupled with a cyclopropylamine derivative to form the intermediate, which is subsequently subjected to hydrolysis to yield the final product, 3-{(benzyloxy)carbonyl(cyclopropyl)amino}propanoic acid. The use of advanced catalytic systems has significantly improved the efficiency of this synthesis, reducing both reaction times and costs.

In terms of applications, this compound has found utility in peptide synthesis as a protecting agent for amino groups. Its ability to selectively protect amino groups under mild conditions has made it invaluable in the construction of complex peptide structures. Additionally, the cyclopropyl group imparts unique electronic properties to the molecule, enabling it to serve as a versatile building block in organic synthesis.

Recent research has also focused on the environmental impact of 3-{(benzyloxy)carbonyl(cyclopropyl)amino}propanoic acid and its degradation products. Studies have shown that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its environmental footprint. This finding is particularly relevant for industries engaged in large-scale production and application of this compound.

In conclusion, 3-{(benzyloxy)carbonyl(cyclopropyl)amino}propanoic acid (CAS No. 1179073-27-8) is a multifaceted compound with significant potential in various fields of chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.